Cas no 1361665-70-4 (Methyl 5-fluoro-6-(2,4,6-trichlorophenyl)picolinate)

• Product Name: Methyl 5-fluoro-6-(2,4,6-trichlorophenyl)picolinate
• CAS No: 1361665-70-4
• MF: C₁₃H₇Cl₃FNO₂
• MW: 334.557584047318
• CID: 4793710
• Update Time: 2025-05-24

Methyl 5-fluoro-6-(2,4,6-trichlorophenyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-fluoro-6-(2,4,6-trichlorophenyl)picolinate

• Inchi： 1S/C13H7Cl3FNO2/c1-20-13(19)10-3-2-9(17)12(18-10)11-7(15)4-6(14)5-8(11)16/h2-5H,1H3
• InChI Key： BULADWBQILMMST-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C(=CC=C(C(=O)OC)N=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 349
• XLogP3: 4.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-fluoro-6-(2,4,6-trichlorophenyl)picolinate

Methyl 5-fluoro-6-(2,4,6-trichlorophenyl)picolinate (CAS No. 1361665-70-4): A Comprehensive Overview

Methyl 5-fluoro-6-(2,4,6-trichlorophenyl)picolinate (CAS No. 1361665-70-4) is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural and functional properties, has garnered attention for its potential applications in drug discovery and development. The molecular structure of Methyl 5-fluoro-6-(2,4,6-trichlorophenyl)picolinate consists of a picolinic acid derivative substituted with a fluorine atom and a trichlorophenyl group, which contributes to its distinct chemical behavior and biological activity.

The synthesis of Methyl 5-fluoro-6-(2,4,6-trichlorophenyl)picolinate involves a series of well-defined chemical reactions that highlight the compound's synthetic accessibility. The introduction of the fluorine atom at the 5-position and the trichlorophenyl group at the 6-position are critical steps that enhance the compound's reactivity and binding affinity to biological targets. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, making it a valuable intermediate in the synthesis of more complex pharmaceutical molecules.

In the realm of medicinal chemistry, Methyl 5-fluoro-6-(2,4,6-trichlorophenyl)picolinate has been explored for its potential therapeutic effects. The presence of both fluorine and trichlorophenyl substituents imparts unique pharmacological properties to the compound. Studies have indicated that this compound may exhibit inhibitory activity against various enzymes and receptors involved in critical biological pathways. For instance, preliminary research suggests that it may interfere with the activity of enzymes such as kinases and proteases, which are often implicated in diseases like cancer and inflammation.

The fluorine atom in Methyl 5-fluoro-6-(2,4,6-trichlorophenyl)picolinate is known to enhance metabolic stability and binding affinity, making it a desirable feature in drug design. This property has been leveraged in the development of fluorinated analogs that exhibit improved pharmacokinetic profiles. The trichlorophenyl group further contributes to the compound's lipophilicity, which is an important factor in drug absorption and distribution within the body. These structural features collectively contribute to the compound's potential as a lead molecule in drug discovery.

Recent studies have also explored the biological activity of Methyl 5-fluoro-6-(2,4,6-trichlorophenyl)picolinate in vitro and in vivo models. Research has shown that this compound may possess anti-inflammatory and anti-proliferative properties. In particular, its ability to modulate inflammatory pathways has been investigated extensively. The compound has been found to interact with key signaling molecules involved in inflammation, such as NF-κB and MAPK pathways. These interactions suggest that Methyl 5-fluoro-6-(2,4,6-trichlorophenyl)picolinate could be a valuable candidate for developing novel anti-inflammatory therapies.

The anti-proliferative effects of Methyl 5-fluoro-6-(2,4,6-trichlorophenyl)picolinate have also been studied in various cancer cell lines. Preliminary results indicate that the compound can induce apoptosis and inhibit cell proliferation in several types of cancer cells. This effect is attributed to its ability to disrupt critical cellular processes such as DNA replication and cell cycle progression. The specific mechanisms by which this compound exerts its anti-cancer effects are still under investigation but preliminary findings are promising.

The development of new drugs often involves rigorous testing to ensure safety and efficacy before they can be approved for clinical use. In line with this approach, researchers have conducted several preclinical studies on Methyl 5-fluoro-6-(2,4,6-trichlorophenyl)picolinate. These studies have focused on evaluating its toxicity profile and pharmacokinetic behavior. Initial results suggest that the compound is well-tolerated at doses relevant to therapeutic use but further studies are needed to confirm these findings.

The future prospects for Methyl 5-fluoro-6-(2,4,6-trichlorophenyl)picolinate in pharmaceutical research are promising. Ongoing studies aim to elucidate its detailed mechanism of action and explore its potential for treating various diseases. Additionally, efforts are being made to optimize synthetic routes for large-scale production of this compound. The integration of computational chemistry techniques into drug discovery has also facilitated the identification of new analogs with enhanced properties.

In conclusion, Methyl 5-fluoro-6-(2,4,6-trichlorophenyl)picolinate (CAS No. 1361665-70-4) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it a versatile intermediate for drug development while its biological activity suggests promising therapeutic effects against diseases such as cancer and inflammation.